Cas no 62489-04-7 (Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-)

Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)- structure
62489-04-7 structure
Product Name:Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-
CAS No:62489-04-7
MF:C18H13NO6S2
MW:403.42892241478
CID:443019
PubChem ID:20360599
Update Time:2025-04-19

Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-
    • 1-[4-(benzenesulfonyl)phenyl]sulfonyl-4-nitrobenzene
    • 62489-04-7
    • SCHEMBL11655146
    • 1-(Benzenesulfonyl)-4-(4-nitrobenzene-1-sulfonyl)benzene
    • DTXSID20606028
    • Inchi: 1S/C18H13NO6S2/c20-19(21)14-6-8-16(9-7-14)27(24,25)18-12-10-17(11-13-18)26(22,23)15-4-2-1-3-5-15/h1-13H
    • InChI Key: FFMLXDBGTYARNJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 403.01849
  • Monoisotopic Mass: 403.01842948g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 709
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 111.42

Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)- Related Literature

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